3-methoxy-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-methoxy-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)benzamide” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a pyrrolidine ring, a benzamide group, and a methoxy group .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrimidine ring, a pyrrolidine ring, a benzamide group, and a methoxy group . These groups are likely to confer specific chemical properties to the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups . For example, the presence of the polar benzamide and methoxy groups could influence its solubility in different solvents .Scientific Research Applications
Synthesis Techniques and Precursors
A study by Bobeldijk et al. (1990) discusses the high-yield synthesis of related benzamide derivatives, focusing on precursor preparation for radiopharmaceutical applications. This technique underscores the importance of efficient synthetic routes in developing compounds for diagnostic purposes (Bobeldijk et al., 1990).
Derivative Synthesis for Biological Activities
Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives, including related pyrimidinyl benzamides, exhibiting anti-inflammatory and analgesic activities. These findings suggest potential therapeutic applications of such compounds (Abu‐Hashem et al., 2020).
Neuroleptic Activity
Research by Iwanami et al. (1981) explored the synthesis of benzamides and their neuroleptic activity, highlighting the structural activity relationship and the potential for developing new psychiatric medications (Iwanami et al., 1981).
Anticancer Activity
Su et al. (1986) detailed the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid, including related pyrimidinyl benzamides, demonstrating significant anticancer activity in vitro and in vivo (Su et al., 1986).
Histone Deacetylase Inhibition
Zhou et al. (2008) described the synthesis and biological evaluation of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), a selective histone deacetylase inhibitor with potential anticancer properties (Zhou et al., 2008).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-methoxy-N-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2/c1-13-10-17(22-8-3-4-9-22)21-16(20-13)12-19-18(23)14-6-5-7-15(11-14)24-2/h5-7,10-11H,3-4,8-9,12H2,1-2H3,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBEABJAHYVPDSF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)CNC(=O)C2=CC(=CC=C2)OC)N3CCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.